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Compound of Interest

Compound Name: Chlorpropamide-d4

Cat. No.: B586757

An In-depth Technical Guide to Chlorpropamide-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chlorpropamide-d4, a deuterated
analog of the first-generation sulfonylurea, Chlorpropamide. This document details its chemical
structure, physicochemical properties, mechanism of action, and relevant experimental
protocols, making it an essential resource for professionals in drug development and scientific
research. The inclusion of a deuterated phenyl group makes Chlorpropamide-d4 an ideal
internal standard for mass spectrometry-based quantification of Chlorpropamide.[1]

Chemical Structure and Properties

Chlorpropamide-d4 is structurally identical to Chlorpropamide, except for the substitution of
four hydrogen atoms with deuterium atoms on the chlorophenyl ring.[1] This isotopic labeling
increases its molecular weight, allowing it to be distinguished from the unlabeled compound in
mass spectrometry, while maintaining nearly identical chemical and biological properties.

The IUPAC name for Chlorpropamide is 1-(4-chlorophenyl)sulfonyl-3-propylurea.[2] For
Chlorpropamide-d4, the deuteration is specifically on the phenyl ring.

Data Summary

The key chemical and physical properties of Chlorpropamide and its deuterated analog are
summarized below for easy comparison.
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Property Chlorpropamide Chlorpropamide-d4 Data Source(s)
Chemical Formula C10H13CIN203S C10H9D4CIN203S [3114]

Molecular Weight 276.74 g/mol 280.76 g/mol [1][3]

Exact Mass 276.0335411 Da 280.05864 Da [2]

(Calculated)

Physical Description

White crystalline

powder with a slight

Neat (liquid or solid)

[1](2]

odor.

CAS Number 94-20-2 Not explicitly available  [5]
CCCNC(=0O)NS(=0) [2H]c1c([2H])c(S(=0)

SMILES (=0)C1=CC=C(C=C1l) (=O)NC(=O)NCCC)c([  [1][2]
Cl 2H])c([2H])c1ClI
RKWGIWYCVPQPMF  RKWGIWYCVPQPMF

InChl Key [1][2]

-UHFFFAOYSA-N

-LNFUJOGGSA-N

Assay Purity

>97% (Analytical
Standard)

Not specified

[5]

Solubility

Soluble in Acetone,

Chloroform, Ethanol.

Not specified

[4]

Mechanism of Action

Like its non-deuterated counterpart, Chlorpropamide-d4 is expected to function as a potent

oral antihyperglycemic agent. The primary mechanism involves stimulating the release of

insulin from functional pancreatic (-cells.[6][7]

Key steps in the signaling pathway include:

e Binding to SUR1: Chlorpropamide binds to the sulfonylurea receptor (SURL1), a regulatory

subunit of the ATP-sensitive potassium (K-ATP) channel on the pancreatic [3-cell membrane.

[71L8]
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e Channel Closure & Depolarization: This binding inhibits the K-ATP channel, reducing
potassium efflux and causing the cell membrane to depolarize.[7]

e Calcium Influx: The depolarization opens voltage-gated calcium channels, leading to an
influx of Ca2* ions into the cell.[7]

« Insulin Exocytosis: The resulting increase in intracellular calcium concentration triggers the
fusion of insulin-containing granules with the cell membrane and the subsequent secretion of
insulin into the bloodstream.[7]

Beyond its pancreatic effects, Chlorpropamide also exerts extrapancreatic actions, such as
reducing hepatic gluconeogenesis, which contributes to its glucose-lowering effects.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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